Cas no 1154060-93-1 (2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid)

2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid is a benzofuran derivative with a methoxy-substituted isopropyl group at the 2-position and a carboxylic acid functional group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The methoxypropan-2-yl group enhances solubility and stability, while the carboxylic acid moiety allows for further functionalization via esterification, amidation, or other coupling reactions. Its rigid benzofuran core contributes to structural diversity in drug discovery, often improving binding affinity and metabolic stability. The compound is typically used in research settings for the development of bioactive molecules.

2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid structure

1154060-93-1 structure

Product Name:2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid

CAS No:1154060-93-1

MF:C₁₃H₁₄O₄

MW:234.247864246368

MDL:MFCD26397986

CID:2139459

Update Time:2025-06-07

2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-methoxypropan-2-yl)benzofuran-5-carboxylic acid
- 2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid
- 2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid
- MDL： MFCD26397986
- Inchi： 1S/C13H14O4/c1-13(2,16-3)11-7-9-6-8(12(14)15)4-5-10(9)17-11/h4-7H,1-3H3,(H,14,15)
- InChI Key： BWWDMJFCTNMJSH-UHFFFAOYSA-N
- SMILES： O1C2C=CC(C(=O)O)=CC=2C=C1C(C)(C)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 300
Topological Polar Surface Area: 59.7

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 362.4±27.0 °C at 760 mmHg
Flash Point: 173.0±23.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(2-Methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid Pricemore >>

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